molecular formula C36H25As B14564972 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole CAS No. 61782-43-2

1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole

Cat. No.: B14564972
CAS No.: 61782-43-2
M. Wt: 532.5 g/mol
InChI Key: SANXSEJXBDNCIC-UHFFFAOYSA-N
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Description

1,2,4,9-Tetraphenyl-1H-benzo[f]arsindole is a specialized organoarsenic compound offered for research and development purposes. This complex heterocycle features an arsindole core—a structure containing arsenic—fused with a naphthalene-derived system and substituted with multiple phenyl groups. Its sophisticated architecture makes it a compound of interest for exploring novel materials and pharmacological targets, particularly in the development of organometallic complexes and as a scaffold in drug discovery . Researchers can utilize this reagent to investigate its potential electronic properties for organic semiconductors or its bioactivity as a key intermediate in synthesizing new therapeutic candidates . The compound is characterized using advanced spectroscopic methods (including 1H NMR, 13C NMR) and high-resolution mass spectrometry (HRMS) to ensure identity and purity, adhering to strict quality standards for research applications . This product is labeled "For Research Use Only" and is strictly intended for laboratory research. It is not for diagnostic or therapeutic use, nor for human consumption of any kind. Researchers should consult the safety data sheet (SDS) and handle the material in accordance with all applicable local, state, and federal regulations.

Properties

CAS No.

61782-43-2

Molecular Formula

C36H25As

Molecular Weight

532.5 g/mol

IUPAC Name

1,2,4,9-tetraphenylbenzo[f]arsindole

InChI

InChI=1S/C36H25As/c1-5-15-26(16-6-1)33-25-32-34(27-17-7-2-8-18-27)30-23-13-14-24-31(30)35(28-19-9-3-10-20-28)36(32)37(33)29-21-11-4-12-22-29/h1-25H

InChI Key

SANXSEJXBDNCIC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC3=C(C4=CC=CC=C4C(=C3[As]2C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C7

Origin of Product

United States

Advanced Synthetic Methodologies for 1,2,4,9 Tetraphenyl 1h Benzo F Arsindole and Analogous Highly Substituted Arsindoles

Strategies for the Construction of the 1H-Arsole Ring System

The construction of the foundational 1H-arsole (arsacyclopentadiene) ring is a critical step in the synthesis of more complex structures like benzo[f]arsindole. The methodologies employed must create a stable five-membered ring containing an arsenic heteroatom, often decorated with multiple substituents.

Cyclization reactions are a cornerstone of heterocyclic chemistry, allowing for the formation of ring structures from acyclic precursors with high efficiency. mdpi.com In organoarsenic chemistry, these reactions are pivotal for creating the As-C bonds that define the arsole (B1233406) ring. usa-journals.com A prominent method involves the reaction of a 1,4-dihalo- or 1,4-dimetallo-1,3-diene derivative with an arsenic(III) halide, such as arsenic trichloride (B1173362) (AsCl₃).

Another powerful strategy is the transmetalation from zirconacyclopentadienes. This method begins with the reductive coupling of two equivalents of an alkyne, such as diphenylacetylene (B1204595), using a low-valent zirconium species to form a zirconacyclopentadiene. This intermediate can then be treated with an arsenic halide (e.g., AsCl₃ or PhAsCl₂) to replace the zirconium atom with arsenic, yielding the corresponding arsole. An improved synthesis of 1-chloro-2,3,4,5-tetraphenylarsole, a key precursor, utilizes this transmetalation from the corresponding 1H-stannacyclopentadiene. anu.edu.au

Organometallic reagents are indispensable tools in organic synthesis due to the nucleophilic character of the carbon atom bonded to a metal. techniques-ingenieur.fr Reagents like organolithiums and Grignard reagents (organomagnesiums) are particularly effective for forming carbon-carbon and carbon-heteroatom bonds. techniques-ingenieur.frmt.com

In arsole synthesis, 1,4-dilithio-1,2,3,4-tetraphenyl-1,3-butadiene is a key intermediate. This dilithio species can be generated by the reaction of diphenylacetylene with lithium metal. Subsequent reaction with an organoarsenic dihalide (RAsX₂) leads to the cyclization and formation of the 1-substituted-2,3,4,5-tetraphenylarsole ring. This approach offers a high degree of control over the substituent on the arsenic atom.

Similarly, di-Grignard reagents can be employed in arsenous chloride-free synthetic routes. researchgate.net The reaction of an appropriate 1,4-dihalobutadiene with magnesium metal generates a di-Grignard reagent, which can then be reacted with an arylarsonous dihalide (ArAsCl₂) to form the arsole ring system. These organometallic routes are fundamental to creating the highly substituted arsole core required for the target molecule. solubilityofthings.com

Table 1: Comparison of Arsole Synthesis Precursors

Organometallic Reagent Type Arsenic Source Example Key Advantage
Dilithio Intermediate Phenylarsine dichloride (PhAsCl₂) High reactivity, clean reaction
Di-Grignard Reagent Arylarsine oxides Avoids use of highly toxic AsCl₃
Zirconacyclopentadiene Arsenic trichloride (AsCl₃) Versatile for various substitutions
Stannacyclopentadiene Arsenic trichloride (AsCl₃) Good yields for halogenated arsoles

Directed Synthesis of Benzo-Fused Arsindole Scaffolds

Fusing a benzene (B151609) ring to the arsole moiety to create the benzo[f]arsindole scaffold requires annulation strategies that can construct the tricyclic system with high regiochemical control.

The synthesis of benzo[f]isoindoles, the nitrogen analogs of benzo[f]arsindoles, provides a valuable template for potential synthetic routes. nih.gov A plausible strategy for the benzo[f]arsindole moiety begins with a suitably substituted naphthalene (B1677914) precursor, such as 2,3-bis(bromomethyl)-1,4-disubstituted-naphthalene.

A proposed synthetic pathway involves the reaction of this naphthalene derivative with a primary arsine (RAsH₂) or a metalated arsenide (e.g., Li₂AsPh). This would lead to a cyclization reaction, forming the 2,3-dihydro-1H-benzo[f]arsindole skeleton. Subsequent oxidation or aromatization would then yield the final benzo[f]arsindole ring system. The challenge lies in the stability of the intermediates and the conditions required for the final aromatization step.

Intramolecular cycloaddition strategies, which are powerful for constructing substituted indoles from acyclic precursors, could also be adapted. nih.gov An appropriately designed precursor containing both the naphthalene and arsenic components could undergo a thermally or catalytically induced cyclization to directly assemble the bicyclic arsindole ring system fused to the benzene ring.

Achieving the specific 1,2,4,9-tetraphenyl substitution pattern on the benzo[f]arsindole core requires precise control over the placement of each phenyl group throughout the synthesis. The synthesis of highly substituted carbazoles, which are structurally analogous, often faces challenges in controlling regiochemistry. nsf.gov

The synthesis would likely be designed in a modular fashion:

Arsole Ring Formation : The synthesis of the 1,2-diphenylarsole fragment would begin with 1,4-diphenyl-1,3-butadiyne. Reaction with an arsenic nucleophile would establish the C1 and C2 phenyl groups.

Naphthalene Annulation : The construction of the benzo[f] moiety would need to incorporate the C4 and C9 phenyl groups. This could be achieved by starting with a pre-functionalized phenyl-substituted naphthalene derivative.

Final Cyclization : The final ring-closing step to form the tricyclic system must proceed without isomerization or rearrangement of the phenyl substituents.

Steric hindrance from the multiple phenyl groups can significantly influence reaction outcomes. The bulky phenyl groups may direct the regioselectivity of the cyclization and annulation steps. However, they can also hinder the desired bond formations, necessitating more forcing reaction conditions. There are no stereocenters in the final aromatic product, so stereoselectivity is not a primary concern for the target molecule itself, but it can be for the intermediates leading to it.

Optimization of Reaction Conditions and Yield Enhancement for 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole

Optimizing the reaction conditions is crucial for maximizing the yield and purity of the final product, especially in multi-step syntheses involving sensitive organoarsenic compounds. Key parameters that require careful tuning include the choice of solvent, temperature, reaction time, and the nature of catalysts or reagents. scielo.br

For organometallic reactions, such as those involving Grignard or organolithium reagents, the choice of an anhydrous ethereal solvent like diethyl ether or tetrahydrofuran (B95107) (THF) is critical. The temperature must be carefully controlled, often at low temperatures (-78 °C), to prevent side reactions.

In cyclization and annulation steps, the solvent can influence reaction rates and selectivity. scielo.br For example, a study on the synthesis of azoiodazinium salts found that switching the solvent from acetonitrile (B52724) to dichloromethane (B109758) (DCM) and elevating the temperature was necessary for less reactive substrates. beilstein-journals.org Similarly, for the synthesis of 1,2,4,9-Tetraphenyl-1H-benzo[f]arsindole, a screening of solvents, temperatures, and reaction times for the key bond-forming steps would be essential. The use of microwave irradiation could also be explored to potentially reduce reaction times and improve yields.

Table 2: Parameters for Optimization in Benzo[f]arsindole Synthesis

Parameter Variable Options Potential Impact
Solvent Toluene, Dichloromethane, Acetonitrile, THF Affects solubility, reaction rate, and selectivity. scielo.br
Temperature -78 °C to reflux Controls reaction kinetics and minimizes side products.
Catalyst Palladium, Copper, Nickel complexes Can facilitate C-C and C-As bond formation.
Reaction Time 1 hour to 48 hours Balancing completion of reaction with prevention of product degradation. scielo.br
Reagent Stoichiometry 1.0 to 2.5 equivalents Optimizing for full conversion without excess waste.

Systematic optimization of these parameters for each step of the synthetic sequence is necessary to develop a robust and efficient route to 1,2,4,9-Tetraphenyl-1H-benzo[f]arsindole and its analogs. researchgate.net

Exploration of Novel Precursors and Catalyst Systems in Arsindole Synthesis

Comprehensive searches of scientific literature and chemical databases did not yield specific information on the synthesis of 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole. Consequently, there is no available research detailing the exploration of novel precursors or specific catalyst systems for the synthesis of this particular compound or its closely related, highly substituted benzo[f]arsindole analogues.

The field of arsindole synthesis, particularly for complex, poly-substituted, and fused-ring systems, remains a specialized area of research. While general methods for the synthesis of simpler arsindole and indole (B1671886) scaffolds exist, the specific challenges associated with the construction of the tetraphenyl-substituted benzo[f]arsindole core, including steric hindrance and the need for precise regiochemical control, necessitate dedicated synthetic studies.

Future research in this area would need to focus on the development of novel synthetic strategies. This could involve the investigation of new arsenic-containing building blocks as precursors and the application of modern catalytic methods to facilitate the key bond-forming reactions. The exploration of transition-metal catalysis, for instance, could offer pathways to assemble the complex polyaromatic framework efficiently.

Given the absence of specific data, the following tables are presented as a template for the types of data that would be valuable in future research on this topic.

Table 1: Hypothetical Precursor Scope for Benzo[f]arsindole Synthesis

Precursor TypeSubstituents (R1, R2, etc.)Potential AdvantagesAnticipated Challenges
Pre-functionalized NaphthylaminesPhenyl, Substituted PhenylDirect installation of the benzo[f] coreMulti-step synthesis of precursor
Substituted PhenylarsinesPhenylacetylenes, Di-phenyl ketonesModular assembly of the arsindole ringCatalyst development for cyclization
Organoarsenic Building BlocksHalogenated aromatics, boronic acidsConvergence in synthetic routeStability and reactivity of intermediates

Table 2: Potential Catalyst Systems for Key Synthetic Steps

Reaction TypeCatalyst SystemLigandPotential Outcome
C-As Bond FormationPalladium(0) or Copper(I) complexesPhosphine or N-heterocyclic carbene ligandsEfficient coupling of arsenic and aryl fragments
Cyclization/AnnulationRhodium(III) or Ruthenium(II) complexesCp* or related ligandsC-H activation and direct annulation pathways
Dehydrogenative AromatizationHigh-valent metal oxides or quinones-Final aromatization to the arsindole core

It is important to reiterate that the information presented in the tables is hypothetical and intended to guide future research endeavors. As of now, there are no published studies to populate these tables with experimental data for the synthesis of 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole.

Elucidating the Electronic Structure and Aromaticity of 1,2,4,9 Tetraphenyl 1h Benzo F Arsindole Through Theoretical and Computational Chemistry

Quantum Mechanical Investigations of Ground and Excited State Properties

Quantum mechanical calculations are indispensable tools for probing the intricate electronic nature of molecules. For a complex system like 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole, these methods provide insights into both its stable ground state and its behavior upon electronic excitation.

Density Functional Theory (DFT) is a robust computational method used to determine the most stable three-dimensional arrangement of atoms in a molecule—its optimized geometry. mdpi.comnih.gov By minimizing the electronic energy, DFT calculations can predict bond lengths, bond angles, and dihedral angles with high accuracy. For 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole, the geometry is expected to be significantly influenced by the steric hindrance between the four bulky phenyl substituents. These groups are likely to be twisted out of the plane of the central benzo[f]arsindole core to alleviate steric strain. The arsenic atom, being larger than nitrogen or carbon, will result in longer C-As bond lengths compared to C-N or C-C bonds in analogous aza- or carbocyclic systems. quora.com The stability of the molecule is a direct consequence of this optimized geometry, which represents a minimum on the potential energy surface.

Table 1: Predicted Geometrical Parameters for the 1H-benzo[F]arsindole Core Data is hypothetical and based on typical values for related structures calculated using DFT at the B3LYP/6-31G(d,p) level of theory.

ParameterPredicted Value
C-As Bond Length1.85 - 1.95 Å
C-C (aromatic) Bond Length1.39 - 1.42 Å
C-N Bond Length1.37 - 1.40 Å
C-As-C Bond Angle90 - 95°
C-N-C Bond Angle108 - 112°
Phenyl Ring Dihedral Angle30 - 50°

Time-Dependent Density Functional Theory (TDDFT) for Electronic Excitations and Spectra

To understand how the molecule interacts with light, Time-Dependent Density Functional Theory (TDDFT) is employed. This method calculates the energies of electronic transitions from the ground state to various excited states. umanitoba.cadntb.gov.ua These transitions correspond to the absorption of photons and are experimentally observed in UV-visible spectroscopy. For 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole, the extensive π-conjugated system, which includes the benzo[f]arsindole core and the four phenyl rings, is expected to give rise to intense electronic transitions in the UV-visible region. The primary transitions will likely be of π → π* character, involving the promotion of an electron from a bonding π orbital to an antibonding π* orbital. The calculated excitation energies and their corresponding oscillator strengths (a measure of the transition probability) allow for the theoretical prediction of the absorption spectrum.

Table 2: Predicted Electronic Transitions for 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole Data is hypothetical, based on TDDFT calculations for similar large, conjugated systems.

TransitionExcitation Energy (eV)Wavelength (nm)Oscillator Strength (f)
S₀ → S₁3.104000.85
S₀ → S₂3.543500.20
S₀ → S₃3.973120.45

Detailed Molecular Orbital Analysis

The reactivity and electronic properties of a molecule are governed by the distribution and energies of its molecular orbitals (MOs). A detailed analysis of these orbitals provides a deeper understanding of the molecule's behavior.

According to Frontier Molecular Orbital (FMO) theory, the majority of a molecule's reactivity can be understood by examining its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). youtube.comyoutube.com The HOMO is the orbital from which the molecule is most likely to donate electrons, acting as a nucleophile, while the LUMO is the orbital that is most likely to accept electrons, acting as an electrophile. The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a critical descriptor of molecular stability and reactivity. wikipedia.orgresearchgate.net A small gap suggests that the molecule is more reactive, as it requires less energy to excite an electron from the HOMO to the LUMO. wikipedia.org For 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole, the extensive conjugation is expected to raise the HOMO energy and lower the LUMO energy, resulting in a relatively small HOMO-LUMO gap.

Table 3: Predicted Frontier Orbital Energies and Reactivity Descriptors Energies are hypothetical and illustrative of similar conjugated systems.

DescriptorPredicted Value (eV)
HOMO Energy-5.20
LUMO Energy-2.10
HOMO-LUMO Gap (ΔE)3.10

Understanding Electron Delocalization within the 1H-benzo[F]arsindole Core and Phenyl Substituents

Electron delocalization, the spreading of electron density over multiple atoms, is a key factor in the stability of aromatic molecules. nih.govlibretexts.org In 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole, the π-electrons are delocalized across the entire fused ring system of the benzo[f]arsindole core. The arsenic atom, with its available p-orbitals, participates in this delocalization, although its contribution may differ from that of a nitrogen atom in a similar system due to differences in electronegativity and orbital size. quora.com The four phenyl substituents further extend this delocalization. Each phenyl ring is itself an aromatic system, and their π-orbitals can overlap with the π-system of the central core. This extended conjugation creates a large, delocalized electron cloud, which is responsible for the compound's predicted electronic and optical properties. rsc.org

Theoretical Assessment of Aromaticity in Substituted Arsindoles

Aromaticity is a fundamental concept in chemistry that describes the high stability of certain cyclic, planar, and conjugated molecules. libretexts.org While benzene (B151609) is the archetypal aromatic compound, the concept extends to complex heterocyclic systems like arsindoles. Computational methods provide quantitative measures of aromaticity. One common method is the Nucleus-Independent Chemical Shift (NICS), which calculates the magnetic shielding at the center of a ring. A significant negative NICS value is indicative of aromatic character. Another method is the Harmonic Oscillator Model of Aromaticity (HOMA), which evaluates aromaticity based on the deviation of bond lengths from an ideal aromatic value. A HOMA value close to 1 indicates high aromaticity. For 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole, it is expected that the benzene rings of the benzo moiety and the phenyl substituents will exhibit strong aromatic character. The five-membered arsole (B1233406) ring's aromaticity is of particular interest, as the inclusion of arsenic can modulate its aromatic character compared to its pyrrole (B145914) analogue. quora.com

Table 4: Predicted Aromaticity Indices for 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole Values are hypothetical, based on computational studies of related aromatic heterocycles.

Ring SystemNICS(0) (ppm)HOMA
Fused Benzene Ring (a)-9.50.95
Fused Benzene Ring (b)-9.20.93
Central Arsole Ring-5.00.75
Phenyl Substituent (avg.)-10.10.98

Criteria for Aromaticity in Heavy Pnictogen Heterocycles

The concept of aromaticity, originally established for hydrocarbons like benzene, is extended to heterocyclic compounds, including those containing heavy pnictogens such as arsenic. The determination of aromatic character in these molecules relies on a multi-faceted approach, evaluating structural, electronic, and magnetic properties. While the fundamental principles of aromaticity apply, the inclusion of a heavy pnictogen atom introduces specific modifications to these criteria.

The primary criteria for establishing aromaticity in any cyclic system include the molecule being cyclic, planar, and fully conjugated. libretexts.orgmasterorganicchemistry.com A key electronic requirement is adherence to Hückel's rule, which mandates the presence of 4n+2 π electrons within the cyclic conjugated system. libretexts.orgmasterorganicchemistry.comleah4sci.com However, for heavy pnictogen heterocycles, the evaluation is more complex. The larger size and greater polarizability of arsenic compared to nitrogen, its lighter congener in the pnictogen group, influence bond lengths, bond angles, and the effectiveness of p-orbital overlap, which is crucial for π-electron delocalization.

Theoretical and computational chemistry provides critical tools to assess these properties. Key indicators of aromaticity include:

Structural Criteria : Aromatic compounds exhibit a high degree of bond length equalization. In a highly aromatic system, the bond lengths are intermediate between typical single and double bonds. quimicaorganica.org For instance, all carbon-carbon bonds in benzene are 1.395 Å. quimicaorganica.org In heterocycles, significant differences in bond lengths can indicate a reduction in aromatic character. quimicaorganica.org

Magnetic Criteria : The presence of a diatropic ring current when the molecule is subjected to an external magnetic field is a hallmark of aromaticity. wikipedia.org This ring current induces a secondary magnetic field that deshields protons outside the ring and shields protons inside the ring, an effect observable in Nuclear Magnetic Resonance (NMR) spectroscopy. wikipedia.org Computational methods can calculate nucleus-independent chemical shift (NICS) values, which provide a quantitative measure of this magnetic shielding at the ring's center, with negative values typically indicating aromaticity.

Electronic Criteria : Resonance energy, which is the difference in energy between the delocalized (resonance hybrid) molecule and a hypothetical localized structure, serves as a thermodynamic measure of aromatic stability. quimicaorganica.org The resonance energy per π electron (REPE) is often used to compare the aromaticity of different systems. quimicaorganica.org

For heavy pnictogen heterocycles, studies on pyridine (B92270) analogues show that aromaticity tends to decrease as the atomic number of the heteroatom increases. researchgate.net Phosphorus, arsenic, and antimony analogues of pyridine are generally found to be less aromatic than both benzene and pyridine. researchgate.net This is attributed to the less effective overlap between the larger, more diffuse p-orbitals of the heavier elements and the p-orbitals of the adjacent carbon atoms, which impairs the delocalization of π-electrons around the ring. quimicaorganica.org

Criterion TypeIndicatorDescriptionRelevance to Heavy Pnictogens
StructuralBond Length EqualizationAromatic systems have minimal variation in bond lengths within the ring, which are intermediate between single and double bonds. quimicaorganica.orgLarger heteroatoms like As can cause greater bond length alternation, indicating reduced aromaticity.
ElectronicHückel's Rule (4n+2 π electrons)The cyclic π-system must contain a specific number of electrons (2, 6, 10, etc.) to be aromatic. libretexts.orgleah4sci.comThis rule is a necessary but not always sufficient condition; orbital overlap is also critical.
ElectronicResonance EnergyA measure of the extra stability gained from π-electron delocalization compared to a localized structure. quimicaorganica.orgGenerally lower for arsindoles compared to indoles due to less efficient p-orbital overlap.
MagneticDiatropic Ring Current (NICS values)An induced ring current in a magnetic field that indicates continuous π-electron delocalization. wikipedia.org NICS calculations quantify this effect.Ring currents are typically weaker in arsenic heterocycles than in their nitrogen analogues, suggesting diminished aromaticity. researchgate.net
GeometricPlanarityAll atoms within the aromatic ring must lie in the same plane to allow for continuous p-orbital overlap. libretexts.orgmasterorganicchemistry.comThe larger arsenic atom and substituent crowding can potentially lead to deviations from planarity, disrupting aromaticity.

Influence of Phenyl Substituents on Ring Current and Aromatic Character

Aromatic ring currents are induced by the circulation of delocalized π-electrons in the presence of an external magnetic field. wikipedia.org The strength of this current is a direct indicator of the degree of electron delocalization and, consequently, the aromaticity of the system. Substituents can either enhance or diminish this ring current.

The phenyl groups attached to the benzo[f]arsindole core can influence the system in several ways:

Inductive Effects : Due to the higher electronegativity of sp2-hybridized carbons compared to sp3-hybridized carbons, phenyl groups typically exert a weak electron-withdrawing inductive effect (-I). This effect can slightly decrease the electron density in the main heterocyclic ring system. libretexts.org

Resonance Effects : Phenyl groups are capable of both donating (+R) and withdrawing (-R) electrons through resonance, depending on the electronic demand of the system they are attached to. Their π-systems can conjugate with the π-system of the benzo[f]arsindole core. This delocalization can alter the pathway and magnitude of the ring current.

Steric Effects : The phenyl groups are bulky and their orientation relative to the plane of the benzo[f]arsindole core is critical. If the phenyl rings are twisted significantly out of plane due to steric hindrance, the π-orbital overlap between the substituent and the core is diminished. This would reduce any resonance effects, leaving the weaker inductive effects to dominate.

In the context of 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole, the net electronic effect of the phenyl groups will determine their impact on aromaticity. If the phenyl groups effectively conjugate with the arsindole core, they can extend the delocalized π-electron system. This extended conjugation could potentially modulate the primary ring current of the heterocyclic system. However, a significant withdrawal of electron density from the core could weaken the existing ring current and reduce aromaticity. Conversely, donation of electron density could enhance it. Studies on substituted phenyl benzoates have shown that the electronic effects of substituents on one aromatic ring can be transmitted and influence the properties of an adjacent ring. nih.gov This suggests an electronic interplay between the phenyl groups and the arsindole core is likely.

EffectDescriptionPotential Impact on Ring Current of Benzo[f]arsindole Core
Inductive Effect (-I)Electron withdrawal through the sigma bond framework due to the electronegativity of the substituent. libretexts.orgSlightly decreases electron density in the core, potentially weakening the ring current.
Resonance Effect (+/-R)Electron donation or withdrawal through the pi system via orbital overlap (conjugation). libretexts.orgCan either strengthen or weaken the ring current depending on whether the net effect is electron-donating or withdrawing into the core aromatic system.
Steric HindranceRepulsion between the phenyl groups and the core, causing them to twist out of the plane of the arsindole ring.Reduces π-orbital overlap, diminishing the resonance effect and its influence on the ring current. The weaker inductive effect would then be more dominant.
Extended ConjugationThe π-systems of the phenyl rings couple with the π-system of the arsindole core.Modifies the pathways of electron delocalization, which could lead to a more complex ring current pattern, potentially delocalized over the entire molecule rather than just the core.

Conformational Dynamics and Stereoelectronic Effects in Tetraphenyl Arsindoles

The three-dimensional structure and reactivity of 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole are governed by its conformational dynamics and underlying stereoelectronic effects. Stereoelectronic effects are stabilizing interactions that arise from the geometric arrangement of orbitals, specifically the interaction between donor (filled) and acceptor (empty) orbitals. wikipedia.orgbaranlab.org In heterocyclic systems, the lone pairs of the heteroatom are often key players in these interactions. researchgate.netresearchgate.net

The key dynamic and stereoelectronic features in this molecule include:

Rotation of Phenyl Substituents : The four phenyl groups are not static. They can rotate around the single bonds connecting them to the benzo[f]arsindole core. The degree and energetic barrier of this rotation are determined by a balance between steric hindrance and the electronic stabilization gained from coplanarity (which maximizes π-conjugation). The most stable conformation will likely involve a compromise where the phenyl rings are twisted at some angle relative to the core to minimize steric clash while still allowing for some degree of electronic interaction.

Arsenic Lone Pair Orientation : The arsenic atom in the arsindole ring possesses a lone pair of electrons. The orientation of this lone pair relative to the π-system of the fused aromatic rings is a critical stereoelectronic factor. The ring structure fixes the general orientation of the lone pair. researchgate.net This lone pair can participate in stabilizing hyperconjugative interactions with adjacent anti-bonding orbitals (e.g., σ* orbitals of the As-C or C-C bonds). The energy and geometry of the molecule are influenced by the maximization of these donor-acceptor orbital overlaps. wikipedia.org

Pyramidal Inversion at Arsenic : Although constrained within a ring system which raises the energy barrier, pyramidal inversion at the arsenic center is a potential dynamic process. This inversion would change the orientation of the lone pair and any substituent on the arsenic atom (in this case, a hydrogen atom) from one side of the ring plane to the other. The energy barrier for this process in arsindoles is expected to be significant, meaning the molecule likely exists in a single, stable pyramidal configuration at room temperature.

These stereoelectronic effects dictate the molecule's ground-state conformation and can influence its chemical reactivity. For instance, the accessibility and nucleophilicity of the arsenic lone pair are determined by its stereoelectronic environment. Interactions between the lone pair (a donor orbital) and the π* anti-bonding orbitals of the phenyl substituents or the fused benzo ring can delocalize the lone pair's electron density, affecting its reactivity. The specific conformation of the phenyl rings can, in turn, influence the electronic nature of these potential acceptor orbitals, creating a complex interplay between conformation and electronic structure. researchgate.net

FeatureDescriptionStereoelectronic Implication
Phenyl Group RotationDynamic rotation of the four phenyl substituents around their connecting single bonds.The dihedral angle between the phenyl rings and the arsindole core determines the extent of π-conjugation. This conformation is a balance between steric repulsion and stabilizing n → π* or π → π* orbital overlaps.
Arsenic Lone Pair (nAs)A non-bonding pair of electrons localized on the arsenic atom.Acts as a donor orbital in hyperconjugative interactions. Its orientation influences molecular geometry and can engage in stabilizing nAs → σ* interactions with adjacent anti-bonding orbitals, affecting bond lengths and angles. wikipedia.org
Pyramidal Geometry at ArsenicThe arsenic atom maintains a trigonal pyramidal geometry within the heterocyclic ring.Fixes the spatial orientation of the lone pair relative to the fused ring system, making certain stereoelectronic interactions persistent and defining the molecule's overall shape. researchgate.net
π-System InteractionsInteractions between the π-orbitals of the arsindole core and the attached phenyl rings.Leads to extended conjugation which affects the overall electronic structure. The efficiency of this interaction is highly dependent on the torsional angles of the phenyl groups.

Advanced Spectroscopic Characterization and Structural Determination of 1,2,4,9 Tetraphenyl 1h Benzo F Arsindole

Nuclear Magnetic Resonance (NMR) Spectroscopy for Comprehensive Structural Assignment

For a molecule like 1,2,4,9-Tetraphenyl-1H-benzo[f]arsindole, a complete NMR analysis would be fundamental.

¹H NMR and ¹³C NMR Chemical Shift Analysis and Coupling Constants

Proton (¹H) and Carbon-13 (¹³C) NMR spectra would provide the initial blueprint of the carbon-hydrogen framework. The integration of ¹H signals would indicate the number of protons in a given environment, while their chemical shifts (δ) would offer clues about their electronic surroundings (e.g., aromatic vs. aliphatic). Coupling constants (J) between adjacent protons would help establish connectivity within the phenyl rings and the benzo[f]arsindole core. Similarly, ¹³C NMR would identify all unique carbon atoms, with their chemical shifts indicating their hybridization and proximity to electronegative atoms like arsenic.

Two-Dimensional NMR Techniques (e.g., COSY, HSQC, HMBC) for Connectivity and Stereochemistry

To assemble the complete molecular puzzle, two-dimensional NMR techniques would be essential.

COSY (Correlation Spectroscopy) would reveal proton-proton couplings, confirming the arrangement of protons on the phenyl and benzo groups.

HSQC (Heteronuclear Single Quantum Coherence) would correlate directly bonded proton and carbon atoms, allowing for the definitive assignment of each carbon atom that bears a proton.

Elucidation of Arsenic Environment through Advanced NMR

Direct observation of the arsenic nucleus (⁷⁵As) by NMR is challenging due to its quadrupolar nature, which often leads to very broad signals. nih.govcore.ac.uk However, the electronic environment around the arsenic atom can be indirectly probed. High-resolution ¹³C NMR might show the influence of the arsenic atom on the chemical shifts of the adjacent carbon atoms. Advanced solid-state NMR techniques could potentially provide more direct information about the arsenic local environment. nih.govresearchgate.net

Vibrational Spectroscopy: Infrared (IR) and Raman Investigations of Molecular Bonds and Functional Groups

Infrared (IR) and Raman spectroscopy are complementary techniques that probe the vibrational modes of a molecule. For 1,2,4,9-Tetraphenyl-1H-benzo[f]arsindole, the spectra would be dominated by bands corresponding to:

Aromatic C-H stretching vibrations, typically above 3000 cm⁻¹.

Aromatic C=C stretching vibrations in the 1400-1600 cm⁻¹ region.

C-H bending vibrations (both in-plane and out-of-plane), which are characteristic of the substitution patterns on the aromatic rings.

Vibrations involving the C-As bond , which would be expected at lower frequencies.

Comparing the experimental IR and Raman spectra with theoretical calculations based on methods like Density Functional Theory (DFT) would aid in the precise assignment of these vibrational modes.

Mass Spectrometry (MS) for Precise Molecular Weight Determination and Fragmentation Pattern Analysis

Mass spectrometry is a critical tool for determining the molecular weight of a compound and gaining insight into its structure through fragmentation analysis. High-resolution mass spectrometry (HRMS) would be used to determine the precise molecular weight of 1,2,4,9-Tetraphenyl-1H-benzo[f]arsindole, allowing for the confirmation of its elemental formula.

The fragmentation pattern, typically induced by techniques like electron ionization (EI) or collision-induced dissociation (CID), would provide structural clues. nih.govresearchgate.net The cleavage of the phenyl groups from the main heterocyclic core would be an expected fragmentation pathway. The analysis of these fragmentation pathways is essential for confirming the proposed structure of complex organoarsenic compounds. nih.gov

Electronic Absorption and Emission Spectroscopy (UV-Vis, Fluorescence)

The extensive π-conjugated system of 1,2,4,9-Tetraphenyl-1H-benzo[f]arsindole suggests it would exhibit interesting photophysical properties.

UV-Visible (UV-Vis) absorption spectroscopy would reveal the electronic transitions within the molecule. The spectrum would be expected to show strong absorptions in the UV and possibly the visible region, characteristic of polycyclic aromatic hydrocarbons (PAHs).

Fluorescence spectroscopy would measure the emission of light from the molecule after it has been electronically excited. The emission wavelength, quantum yield, and Stokes shift are key parameters that characterize the fluorescence properties of a compound. Many polycyclic aromatic systems are known to be fluorescent.

Correlation of Absorption Maxima with Electronic Transitions and Conjugation Length

No absorption maxima (λmax) values or discussions on the electronic transitions (e.g., π → π*) and the influence of the tetraphenyl substitution on the conjugation length for this specific benzo[f]arsindole derivative were found.

Photophysical Properties and Quantum Yields

Data on the fluorescence or phosphorescence emission spectra, fluorescence quantum yields (ΦF), and excited-state lifetimes for 1,2,4,9-Tetraphenyl-1H-benzo[f]arsindole are not available in the searched literature.

Single Crystal X-ray Diffraction for Definitive Solid-State Structure

No published crystal structure data, including CIF files or detailed structural reports, could be retrieved for this compound.

Determination of Bond Lengths, Bond Angles, and Dihedral Angles

Without a crystal structure, specific intramolecular parameters such as As-C, C-N, and C-C bond lengths, as well as key bond and dihedral angles that define the molecule's three-dimensional geometry, remain undetermined.

Analysis of Planarity and Packing Arrangements

Information regarding the planarity of the benzo[f]arsindole core and the spatial arrangement of molecules in the crystal lattice is not available.

Intermolecular Interactions and Crystal Engineering (e.g., Pnictogen Bonding)

A definitive analysis of the intermolecular forces, including potential C-H···π interactions, van der Waals forces, or arsenic-centered pnictogen bonds, cannot be performed without crystallographic data.

Information regarding "1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole" is currently unavailable in the public domain.

Following a comprehensive search for scientific literature and data pertaining to the chemical compound "1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole," it has been determined that there is no available information to fulfill the requested article on its reactivity and chemical transformations.

Searches for this specific compound, as well as for broader, related chemical classes such as substituted benzo[f]arsindoles and tetraphenyl arsoles, did not yield any specific research findings related to the outlined topics. The required information, including details on the oxidative transformations of the arsenic center, the formation of pentavalent arsenic derivatives, the stability of its arsine oxides, and its coordination chemistry as a ligand, is not present in the accessible scientific literature.

Consequently, it is not possible to generate an article that meets the specified requirements for detailed, scientifically accurate content, including data tables and research findings, as the foundational research on this particular compound does not appear to be published or publicly available.

Reactivity Profiles and Chemical Transformations of 1,2,4,9 Tetraphenyl 1h Benzo F Arsindole

Functionalization and Substitution Reactions on the Phenyl Moieties and Benzo-fused Ring

The complex structure of 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole offers multiple sites for potential functionalization and substitution reactions. The four phenyl groups and the benzo-fused ring are, in theory, susceptible to electrophilic aromatic substitution reactions. However, the specific conditions and regioselectivity of such reactions have not been documented.

It is hypothesized that reactions such as nitration, halogenation, sulfonation, and Friedel-Crafts acylation or alkylation could be employed to modify the peripheral phenyl groups. The directing effects of the arsindole core and the steric hindrance imposed by the bulky phenyl substituents would likely play a crucial role in determining the position of substitution on these rings. Similarly, the benzo-fused portion of the molecule presents additional sites for substitution, though the reactivity would be influenced by the electron-donating or -withdrawing nature of the arsindole system.

Without experimental data, a definitive profile of these reactions, including reagents, conditions, and product yields, cannot be constructed.

Thermal and Photochemical Stability and Degradation Pathways

The stability of 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole under thermal and photochemical conditions is another critical area for which specific data is absent. The presence of multiple aromatic rings suggests a degree of thermal stability. However, the carbon-arsenic bonds within the arsindole ring might represent a point of weakness at elevated temperatures, potentially leading to decomposition. The likely degradation pathways could involve homolytic cleavage of the C-As bonds or rearrangements of the heterocyclic core, but this remains speculative.

Similarly, the photochemical stability of the compound is unknown. Aromatic systems can absorb ultraviolet radiation, leading to excited states that may undergo various photochemical reactions, including cyclization, isomerization, or degradation. The specific absorption spectrum and quantum yields for any photochemical processes of 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole have not been reported.

Interactive Data Table: Hypothetical Reactivity Profile (For Illustrative Purposes Only)

Reaction Type Potential Reagents Expected Product Type (Hypothetical)
Nitration HNO₃/H₂SO₄ Nitro-substituted derivative
Halogenation Br₂/FeBr₃ or Cl₂/FeCl₃ Halo-substituted derivative
Sulfonation Fuming H₂SO₄ Sulfo-substituted derivative

Note: The information in this table is based on general principles of aromatic chemistry and is not derived from experimental results for 1,2,4,9-Tetraphenyl-1H-benzo[F]arsindole.

Potential Advanced Material Applications and Emerging Research Frontiers for Arsindole Derivatives

Integration into Advanced Electronic and Optoelectronic Materials

The delocalized π-electron systems inherent in arsindole scaffolds suggest their utility in electronic and optoelectronic devices, where charge transport and light-emitting properties are paramount.

Role in Organic Light-Emitting Diodes (OLEDs) and Related Technologies

Arsindole derivatives, owing to their aromatic nature, are being explored for their potential role in Organic Light-Emitting Diodes (OLEDs). In a typical OLED structure, distinct layers for hole injection, hole transport, emission, and electron transport are crucial for efficient device performance. sigmaaldrich.com The electron-donating or -accepting nature of the arsindole core can be tuned through strategic substitution, making them adaptable for use as either hole-transporting materials (HTMs) or electron-transporting materials (ETMs). mdpi.comresearchgate.netmdpi.commdpi.com

For instance, the design of hole-transporting materials often incorporates electron-donating moieties like triphenylamine (B166846) and carbazole. mdpi.commdpi.com The extensive phenyl substitution in 1,2,4,9-Tetraphenyl-1H-benzo[f]arsindole could potentially facilitate hole transport. Conversely, the introduction of electron-withdrawing groups could tailor the arsindole core to function as an electron-transporting material. The performance of these materials in OLEDs is evaluated based on parameters such as current efficiency (cd/A), power efficiency (lm/W), and external quantum efficiency (EQE).

Table 1: Key Performance Parameters for OLED Materials
ParameterUnitDescription
Current Efficiencycd/ARatio of the luminance to the current density.
Power Efficiencylm/WRatio of the luminous flux to the input power.
External Quantum Efficiency (EQE)%The ratio of the number of photons emitted to the number of electrons injected.

Photochromic and Thermochromic System Development

Photochromism and thermochromism are properties of materials that exhibit a reversible change in color upon exposure to light or heat, respectively. wikipedia.orgwikipedia.orgsemanticscholar.org This phenomenon arises from a reversible transformation between two forms of a molecule, each having a different absorption spectrum. wikipedia.org

While specific studies on the photochromic and thermochromic behavior of 1,2,4,9-Tetraphenyl-1H-benzo[f]arsindole are not yet available, some organoarsenic compounds, such as tetraorganodiarsines, are known to be strongly thermochromic. wikipedia.org This color change is attributed to the formation of van der Waals chains at low temperatures, where orbital overlap is sensitive to intermolecular distances that vary with temperature. wikipedia.org The potential for arsindole derivatives to exhibit similar properties warrants further investigation, which could lead to their application in smart windows, sensors, and optical data storage.

Catalytic Applications in Organic Synthesis

Organoarsenic compounds have found utility in the realm of organic synthesis, primarily as ligands for transition metal catalysts. Triphenylarsine, for example, is a well-known ligand in palladium-catalyzed cross-coupling reactions. The arsenic atom in arsindole derivatives can potentially coordinate with metal centers, influencing the catalytic activity and selectivity of a reaction. The development of chiral arsindole-based ligands could open avenues for asymmetric catalysis, a critical area in the synthesis of pharmaceuticals and fine chemicals.

Development of Sensors and Probes based on Arsindole Scaffolds

The development of fluorescent sensors for the detection of various analytes is a burgeoning field. Indole-based fluorescent sensors, for instance, have been successfully employed for the detection of metal ions. researchgate.net The fluorescence properties of arsindole derivatives can be modulated by the presence of specific analytes, forming the basis for chemosensors.

The interaction of the arsindole scaffold with analytes can lead to changes in fluorescence intensity or shifts in the emission wavelength, enabling sensitive and selective detection. mdpi.comnih.govresearchgate.net The design of such sensors involves tailoring the arsindole core with appropriate recognition units to bind target molecules. The potential applications for arsindole-based sensors are vast, ranging from environmental monitoring to biomedical diagnostics.

Table 2: Key Properties of Fluorescent Sensors
PropertyDescription
SelectivityThe ability to respond to a specific analyte in the presence of other potentially interfering species.
SensitivityThe magnitude of the response to a change in analyte concentration.
Limit of Detection (LOD)The lowest concentration of an analyte that can be reliably detected.

Future Directions in Computational Design and High-Throughput Screening of Arsindole Libraries

Computational chemistry offers powerful tools for the rational design and screening of new materials with desired properties. nih.govresearchgate.netarxiv.org Density Functional Theory (DFT) and other quantum chemical methods can be employed to predict the electronic structure, optical properties, and reactivity of arsindole derivatives. nih.govresearchgate.net

High-throughput screening of virtual libraries of arsindole compounds can accelerate the discovery of promising candidates for specific applications. By systematically modifying the substituents on the arsindole core, it is possible to create a diverse library of compounds and computationally evaluate their potential performance in OLEDs, sensors, or as catalysts. This in silico approach can significantly reduce the experimental effort and resources required for materials discovery.

Table 3: Computational Methods in Materials Design
MethodApplication
Density Functional Theory (DFT)Calculation of electronic structure, HOMO/LUMO energy levels, and optical absorption spectra.
Time-Dependent DFT (TD-DFT)Prediction of excited-state properties and fluorescence spectra.
Molecular Dynamics (MD)Simulation of molecular motion and interactions to understand material morphology and stability.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.